Cas no 53901-55-6 (2-{[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino}benzoic acid)

2-{[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino}benzoic acid structure
53901-55-6 structure
Product Name:2-{[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino}benzoic acid
CAS No:53901-55-6
MF:C16H13NO4
MW:283.278724431992
CID:1586218
PubChem ID:185757
Update Time:2025-04-21

2-{[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino}benzoic acid
    • DTXSID001179579
    • 2-[[3-(4-Hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]benzoic acid
    • N-(4'-hydroxycinnamoyl)-anthranilic acid
    • 2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]benzoic Acid
    • SCHEMBL2778920
    • Benzoic acid, 2-((3-(4-hydroxyphenyl)-1-oxo-2-propenyl)amino)-, (E)-
    • p-coumaroylanthranilic acid
    • 2-[(2E)-3-(4-hydroxyphenyl)prop-2-enamido]benzoic acid
    • CHEMBL4516367
    • AKOS009370769
    • 115610-36-1
    • Dianthramide P
    • DTXSID401316674
    • CHEBI:174705
    • BDBM50512063
    • UNII-24HT67X53Y
    • Benzoic acid, 2-(((2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl)amino)-
    • N-p-Coumarylanthranilic acid
    • Benzoic acid, 2-((3-(4-hydroxyphenyl)-1-oxo-2-propenyl)amino)-
    • Avenanthramide 1p
    • Avenanthramide D
    • 2-[[(2E)-3-(4-Hydroxyphenyl)-1-oxo-2-propen-1-yl]amino]benzoic acid
    • MFCD13554294
    • N-[4-Hydroxy-(E)-cinnamoyl]-anthranilic acid
    • 24HT67X53Y
    • N-(E)-p-Coumaroylanthranilic acid
    • 2-(((2E)-3-(4-Hydroxyphenyl)-1-oxo-2-propen-1-yl)amino)benzoic acid
    • 53901-55-6
    • Inchi: 1S/C16H13NO4/c18-12-8-5-11(6-9-12)7-10-15(19)17-14-4-2-1-3-13(14)16(20)21/h1-10,18H,(H,17,19)(H,20,21)/b10-7+
    • InChI Key: INBHLTYBRKASIZ-JXMROGBWSA-N
    • SMILES: OC1C=CC(=CC=1)/C=C/C(NC1C=CC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 283.08449
  • Monoisotopic Mass: 283.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.6
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 86.63
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